Cas no 1803826-53-0 (3-Fluoro-2-iodopyridine-4-acetic acid)

• Product Name: 3-Fluoro-2-iodopyridine-4-acetic acid
• CAS No: 1803826-53-0
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 4905620
• Update Time: 2025-06-09

3-Fluoro-2-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodopyridine-4-acetic acid

• Inchi： 1S/C7H5FINO2/c8-6-4(3-5(11)12)1-2-10-7(6)9/h1-2H,3H2,(H,11,12)
• InChI Key： HCMLTEVBXWRNEK-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-2-iodopyridine-4-acetic acid

Introduction to 3-Fluoro-2-iodopyridine-4-acetic acid (CAS No. 1803826-53-0)

3-Fluoro-2-iodopyridine-4-acetic acid (CAS No. 1803826-53-0) is a fluorinated pyridine derivative featuring an iodine substituent at the 2-position and an acetic acid moiety at the 4-position. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both fluorine and iodine atoms imparts unique electronic and steric properties, enabling its utility in cross-coupling reactions, medicinal chemistry, and material science applications.

The fluorine atom in 3-Fluoro-2-iodopyridine-4-acetic acid contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Fluorinated compounds often exhibit enhanced binding affinity to biological targets, improved pharmacokinetic profiles, and increased resistance to enzymatic degradation. In recent years, the incorporation of fluorine into drug molecules has been extensively studied for its ability to modulate pharmacological properties. For instance, fluorine substitution can alter the electronic distribution of a molecule, leading to more potent interactions with receptors or enzymes.

The iodine substituent at the 2-position of 3-Fluoro-2-iodopyridine-4-acetic acid serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Heck couplings. These reactions are fundamental tools in organic synthesis, allowing for the construction of complex molecular architectures from simpler precursors. The iodide anion is particularly compatible with transition metal catalysis due to its relatively low bond dissociation energy and ease of oxidative addition to palladium centers. This property has made 3-Fluoro-2-iodopyridine-4-acetic acid a preferred building block for synthesizing heterocyclic compounds, including those with potential therapeutic applications.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Fluoro-2-iodopyridine-4-acetic acid in medicinal chemistry. Researchers have leveraged its reactivity to develop novel scaffolds for kinase inhibitors, antiviral agents, and anticancer drugs. For example, studies have demonstrated that the compound can be readily transformed into pyridyl ether derivatives or benzothiophene analogs through cross-coupling reactions, which are key structural motifs in many modern drugs. The acetic acid group also provides a site for further functionalization via esterification or amidation, expanding its synthetic utility.

In addition to its pharmaceutical relevance, 3-Fluoro-2-iodopyridine-4-acetic acid has found applications in materials science. Fluorinated pyridines are known for their role in designing organic semiconductors and luminescent materials due to their ability to tune electron delocalization and photophysical properties. The iodine atom can also be exploited for post-synthetic modifications, allowing for the creation of polymers or surface-functionalized materials with tailored properties.

The synthesis of 3-Fluoro-2-iodopyridine-4-acetic acid typically involves fluorination and iodination strategies starting from commercially available pyridine precursors. Advances in fluorination methods, such as electrochemical fluorination or transition-metal-catalyzed C-H activation, have enabled more efficient routes to fluorinated intermediates like this one. Similarly, modern iodination techniques have improved yields and selectivity while minimizing side reactions. These improvements have made it feasible to produce 3-Fluoro-2-Iodopyridine - 4-Acetic Acid on scales suitable for industrial applications.

One notable application of 3-fluoro - 2 - iodo pyridine - 4 - acetic acid is in the development of small-molecule probes for biological research. Fluorinated pyridines are frequently used as scaffolds for designing ligands that interact with protein targets. By leveraging cross-coupling reactions and subsequent derivatization, researchers can generate libraries of compounds with varying biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for drug discovery.

The acetic acid functionality in 3-fluoro - 2 - iodo pyridine - 4 - acetic acid also facilitates its use as a chiral building block when combined with asymmetric catalysis techniques. Chiral auxiliaries or catalysts can be employed to introduce stereogenic centers at specific positions within the molecule, enabling access to enantiomerically enriched derivatives with enhanced biological activity. This approach has been particularly successful in developing antiviral and anticancer agents where chirality plays a critical role in efficacy.

In conclusion,3-fluoro - 2 - iodo pyridine - 4 - acetic acid (CAS No: 1803826 - 53 - 0) is a multifunctional compound with broad applications across pharmaceuticals and materials science。 Its unique structural features make it an indispensable intermediate for constructing complex molecules， while its reactivity allows for diverse synthetic transformations。 As research continues to uncover new methodologies and applications， this compound is poised to remain a cornerstone of modern chemical synthesis。